Cas no 1214340-37-0 (2,3-Bis(3-fluorophenyl)pyridine)

• Product Name: 2,3-Bis(3-fluorophenyl)pyridine
• CAS No: 1214340-37-0
• MF: C₁₇H₁₁F₂N
• MW: 267.272751092911
• MDL: MFCD14700595
• CID: 4909680
• Update Time: 2025-06-03

2,3-Bis(3-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-bis(3-fluorophenyl)pyridine
• SY264986
• 2,3-Bis(3-fluorophenyl)pyridine

• MDL： MFCD14700595
• Inchi： 1S/C17H11F2N/c18-14-6-1-4-12(10-14)16-8-3-9-20-17(16)13-5-2-7-15(19)11-13/h1-11H
• InChI Key： CCZJGSYCVCGZDV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=CC=CN=C1C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 309
• XLogP3: 4.3
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2,3-Bis(3-fluorophenyl)pyridine

Comprehensive Overview of 2,3-Bis(3-fluorophenyl)pyridine (CAS No. 1214340-37-0): Properties, Applications, and Research Insights

2,3-Bis(3-fluorophenyl)pyridine (CAS No. 1214340-37-0) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic organic compound features a central pyridine ring flanked by two 3-fluorophenyl groups, a structural motif that imparts unique electronic and steric properties. Researchers are particularly interested in its potential as a building block for drug discovery, owing to its ability to modulate biological activity through fluorine substitution effects.

The compound's molecular structure (C₁₇H₁₁F₂N) exhibits characteristics that align with current trends in fluorinated pharmaceutical intermediates. Fluorine atoms are known to enhance metabolic stability and membrane permeability, making 2,3-Bis(3-fluorophenyl)pyridine a valuable candidate for developing targeted therapeutics. Recent studies highlight its relevance in designing kinase inhibitors and GPCR modulators, addressing growing demand for precision medicine approaches.

In materials science, this compound demonstrates potential for organic electronic applications. Its π-conjugated system and fluorine-induced dipole moments make it suitable for OLED materials and charge transport layers. With the global OLED market projected to exceed $80 billion by 2026, researchers are actively exploring fluorinated pyridine derivatives like CAS 1214340-37-0 to improve device efficiency and lifespan.

Synthetic routes to 2,3-Bis(3-fluorophenyl)pyridine typically involve cross-coupling reactions, with recent advancements focusing on palladium-catalyzed methodologies. A 2023 study demonstrated a 78% yield improvement using microwave-assisted synthesis, reflecting the pharmaceutical industry's push toward green chemistry and process intensification. These developments address common search queries about "efficient synthesis of fluorinated pyridines" and "scalable production of aromatic heterocycles".

Analytical characterization of this compound presents interesting challenges due to its fluorine NMR signatures and crystal packing behavior. Advanced techniques like X-ray crystallography and DFT calculations have revealed unexpected molecular stacking patterns, information highly sought after in databases like SciFinder and Reaxys. These structural insights contribute to the growing body of knowledge about fluorine-aromatic interactions in supramolecular chemistry.

The structure-activity relationship (SAR) of 1214340-37-0 has become a focal point in medicinal chemistry circles. Computational models suggest that the 3-fluorophenyl substituents create optimal hydrophobic pockets for protein binding, explaining its emergence in fragment-based drug design libraries. This aligns with frequent search terms such as "fluorine in drug design" and "pyridine-based pharmacophores", reflecting industry interest in rational drug development.

From a regulatory perspective, 2,3-Bis(3-fluorophenyl)pyridine falls into the category of research chemicals with no current restrictions. However, proper handling protocols should be followed, as with all laboratory reagents. Safety data sheets emphasize standard precautions for organic compounds, including use of personal protective equipment and adequate ventilation – information commonly searched by laboratory professionals.

Market analysis indicates growing demand for fluorinated building blocks like CAS 1214340-37-0, with major suppliers reporting 15-20% annual growth in this segment. The compound's custom synthesis options and derivatization potential make it particularly attractive for contract research organizations working on next-generation therapeutics. This commercial aspect responds to frequent queries about "sourcing specialty fluorochemicals" and "bulk pharmaceutical intermediates".

Environmental considerations surrounding fluorinated compounds have led to increased research into the biodegradation pathways of molecules like 2,3-Bis(3-fluorophenyl)pyridine. Recent biodegradation studies using advanced oxidation processes show promise for addressing potential environmental persistence, a topic frequently searched in relation to sustainable chemistry initiatives.

Looking forward, the scientific community anticipates expanded applications for 1214340-37-0 in catalysis and functional materials. Its ligand properties are being explored for transition metal complexes, while materials scientists investigate its liquid crystalline behavior. These diverse research directions position 2,3-Bis(3-fluorophenyl)pyridine as a versatile compound bridging multiple disciplines in chemical research.